molecular formula C18H28O2 B019510 2-(4-octylphenyl)ethyl Acetate CAS No. 162358-04-5

2-(4-octylphenyl)ethyl Acetate

Cat. No. B019510
CAS RN: 162358-04-5
M. Wt: 276.4 g/mol
InChI Key: GBRYLJCBBFSRPK-UHFFFAOYSA-N
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Description

2-(4-octylphenyl)ethyl acetate, also known as OPEA, is a compound found in a variety of plants, including oranges, lemons, and other citrus fruits. OPEA is an ester of an organic acid, and is used in a variety of applications, such as food flavoring and fragrance, pharmaceuticals, and cosmetics. OPEA has a pleasant, sweet, and citrusy odor, and is used in perfumes, soaps, and other personal care products. OPEA has also been studied for its potential therapeutic properties, including its anti-inflammatory, antifungal, and antibacterial activities.

properties

IUPAC Name

2-(4-octylphenyl)ethyl acetate
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InChI

InChI=1S/C18H28O2/c1-3-4-5-6-7-8-9-17-10-12-18(13-11-17)14-15-20-16(2)19/h10-13H,3-9,14-15H2,1-2H3
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InChI Key

GBRYLJCBBFSRPK-UHFFFAOYSA-N
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Canonical SMILES

CCCCCCCCC1=CC=C(C=C1)CCOC(=O)C
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Molecular Formula

C18H28O2
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DSSTOX Substance ID

DTXSID00467356
Record name 2-(4-octylphenyl)ethyl Acetate
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Molecular Weight

276.4 g/mol
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CAS RN

162358-04-5
Record name Benzeneethanol, 4-octyl-, 1-acetate
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Synthesis routes and methods

Procedure details

4-Octanoylphenethyl acetate (17.6 g) and trifluoroacetic acid (31 mL) are charged into a 250 mL single neck round bottom flask equipped with a guard tube and stirred for a few minutes. Triethylsilane (25.7 mL) is added and the mixture is stirred overnight at room temperature. The mixture is poured onto crushed ice and then extracted with ethyl acetate (3×100 mL). The organic layer is washed with sodium bicarbonate (200 mL), then with brine solution, dried with sodium sulphate, and concentrated under vacuum to give crude as brown color liquid. The crude is purified by silica gel column using hexane as the eluent to give the title compound. Yield 10 g
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17.6 g
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31 mL
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25.7 mL
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